Cas no 1004736-50-8 ((E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide)

• Product Name: (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide
• CAS No: 1004736-50-8
• MF: C₂₀H₁₆ClF₂N₃O₂
• MW: 403.809750556946
• CID: 6285585
• PubChem ID: 7927950
• Update Time: 2025-05-23

(E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26596452
• Z44395666
• N-[5-chloro-2-(morpholin-4-yl)phenyl]-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide
• 1004736-50-8
• (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide

• Inchi： 1S/C20H16ClF2N3O2/c21-14-4-5-19(26-6-8-28-9-7-26)18(11-14)25-20(27)13(12-24)10-15-16(22)2-1-3-17(15)23/h1-5,10-11H,6-9H2,(H,25,27)/b13-10+
• InChI Key： WGRRNTWBUZDAAD-JLHYYAGUSA-N
• SMILES： ClC1=CC=C(C(=C1)NC(/C(/C#N)=C/C1C(=CC=CC=1F)F)=O)N1CCOCC1

Computed Properties

• Exact Mass: 403.0899108g/mol
• Monoisotopic Mass: 403.0899108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.4Ų

Additional information on (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide

Recent Advances in the Study of (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide (CAS: 1004736-50-8)

The compound (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide (CAS: 1004736-50-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, which are critical in the regulation of cellular processes such as proliferation, differentiation, and apoptosis. The structural features of the compound, including the morpholine and difluorophenyl groups, contribute to its high affinity and selectivity towards its target kinases. This makes it a promising candidate for further development in oncology and other disease areas where kinase dysregulation is implicated.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide exhibits nanomolar inhibitory activity against a panel of cancer cell lines, including those resistant to conventional therapies. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its kinase targets. These findings underscore the potential of this compound as a lead molecule for the development of next-generation kinase inhibitors.

Another key area of research has been the optimization of the synthetic route for this compound. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which improves the yield and purity of the final product. This advancement is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for extensive evaluation.

Despite these promising developments, challenges remain in the clinical translation of (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide. Issues such as pharmacokinetic properties, potential off-target effects, and formulation stability need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the drug-like properties of the compound while maintaining its therapeutic efficacy.

In conclusion, (E)-N-(5-chloro-2-morpholin-4-ylphenyl)-2-cyano-3-(2,6-difluorophenyl)prop-2-enamide represents a promising therapeutic agent with significant potential in the treatment of kinase-driven diseases. Continued research efforts are essential to fully realize its clinical benefits and overcome existing challenges. This brief underscores the importance of interdisciplinary collaboration in advancing the development of novel chemical entities in the biomedical field.